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Cat. No.: B15416212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular properties of phenol

tetrahydrate, a hydrated form of the aromatic organic compound, phenol. This document is

intended for an audience with a strong scientific background, including researchers and

professionals in the fields of chemistry and drug development.

Molecular Formula and Weight
Phenol is an aromatic organic compound with the molecular formula C₆H₅OH.[1] The term

"tetrahydrate" indicates the association of four molecules of water with one molecule of phenol.

Therefore, the molecular formula of phenol tetrahydrate is C₆H₆O·4H₂O.

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

Phenol has a molecular weight of approximately 94.11 g/mol .[2][3][4][5] The molecular weight

of water (H₂O) is approximately 18.015 g/mol .

The total molecular weight of phenol tetrahydrate is calculated as follows:

Molecular Weight of Phenol: 94.11 g/mol

Molecular Weight of four Water Molecules: 4 * 18.015 g/mol = 72.06 g/mol

Total Molecular Weight of Phenol Tetrahydrate: 94.11 g/mol + 72.06 g/mol = 166.17 g/mol
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This data is summarized in the table below for clarity and ease of comparison.

Compound Molecular Formula Molecular Weight ( g/mol )

Phenol C₆H₆O 94.11[2][4]

Water H₂O 18.015

Phenol Tetrahydrate C₆H₆O·4H₂O 166.17

Conceptual Formation of Phenol Tetrahydrate
The formation of phenol tetrahydrate involves the hydration of a phenol molecule with four

molecules of water. This interaction is primarily driven by hydrogen bonding between the

hydroxyl group of phenol and the water molecules.
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Caption: Formation of Phenol Tetrahydrate from Phenol and Water.

Experimental Protocols
Detailed experimental protocols for the specific synthesis and characterization of phenol

tetrahydrate are not readily available in standard chemical literature, as it is not a commonly

isolated or utilized hydrate. However, a general methodology for the preparation and analysis

of a hydrated organic compound like phenol tetrahydrate can be proposed.

3.1. Synthesis of Phenol Tetrahydrate

A general approach to forming a hydrate of an organic compound involves dissolving the

anhydrous compound in water and inducing crystallization at a controlled temperature.
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Materials: Anhydrous Phenol, Distilled Water.

Procedure:

Dissolve a known quantity of anhydrous phenol in a minimal amount of distilled water at a

slightly elevated temperature to ensure complete dissolution.

Slowly cool the saturated solution to a temperature below the freezing point of the

solution. The precise temperature would need to be determined empirically.

Allow crystals to form over a period of several hours to days.

Isolate the crystals by filtration.

Gently dry the crystals under controlled humidity to prevent efflorescence (loss of water of

hydration).

3.2. Characterization of Phenol Tetrahydrate

To confirm the formation and stoichiometry of phenol tetrahydrate, a combination of analytical

techniques would be employed.

Thermogravimetric Analysis (TGA): To determine the water content by measuring the mass

loss upon heating. A weight loss corresponding to four moles of water per mole of phenol

would be expected.

Differential Scanning Calorimetry (DSC): To determine the melting point and observe phase

transitions associated with dehydration.

Infrared (IR) Spectroscopy: To observe shifts in the O-H stretching frequencies, indicating

hydrogen bonding between phenol and water molecules.

X-ray Crystallography: To determine the precise three-dimensional structure of the crystal

lattice, confirming the arrangement of phenol and water molecules.

Experimental Workflow
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The following diagram illustrates a logical workflow for the synthesis and characterization of

phenol tetrahydrate.
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Caption: General Experimental Workflow for Phenol Tetrahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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